Cas no 2241142-25-4 (1-(4-bromo-1H-pyrazol-1-yl)cyclopropylmethanol)

• Product Name: 1-(4-bromo-1H-pyrazol-1-yl)cyclopropylmethanol
• CAS No: 2241142-25-4
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• MDL: MFCD31666430
• CID: 5174682
• PubChem ID: 138039604
• Update Time: 2025-11-07

1-(4-bromo-1H-pyrazol-1-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• CID 138039604
• 1-(4-Bromo-1H-pyrazol-1-yl)cyclopropanemethanol
• Cyclopropanemethanol, 1-(4-bromo-1H-pyrazol-1-yl)-
• 1-(4-bromo-1H-pyrazol-1-yl)cyclopropylmethanol

• MDL： MFCD31666430
• Inchi： 1S/C7H9BrN2O/c8-6-3-9-10(4-6)7(5-11)1-2-7/h3-4,11H,1-2,5H2
• InChI Key： UCIBJNSKKIUIRM-UHFFFAOYSA-N
• SMILES： C1(N2C=C(Br)C=N2)(CO)CC1

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• Boiling Point: 330.3±12.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on 1-(4-bromo-1H-pyrazol-1-yl)cyclopropylmethanol

1-(4-Bromo-1H-Pyrazol-1-yl)Cyclopropylmethanol: A Comprehensive Overview

1-(4-Bromo-1H-Pyrazol-1-yl)Cyclopropylmethanol is a complex organic compound with the CAS number 2241142-25-4. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring and a cyclopropane moiety. The presence of a bromine atom at the 4-position of the pyrazole ring introduces unique electronic properties, making this compound a subject of interest in various fields of chemistry, including medicinal chemistry, materials science, and catalysis.

The structure of 1-(4-Bromo-1H-Pyrazol-1-yl)Cyclopropylmethanol is characterized by a pyrazole ring fused with a cyclopropane group. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The bromine substituent at position 4 imparts both electron-withdrawing and steric effects, which can influence the reactivity and stability of the molecule. The cyclopropane group, on the other hand, introduces strain due to its triangular geometry, making it a potential site for various chemical transformations.

Recent studies have highlighted the potential of 1-(4-Bromo-1H-Pyrazol-1-yl)Cyclopropylmethanol in medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The unique combination of a pyrazole ring and a cyclopropane group allows for diverse interactions with biological targets, making this compound a valuable tool in drug discovery.

In terms of synthesis, 1-(4-Bromo-1H-Pyrazol-1-yl)Cyclopropylmethanol can be prepared through various routes, including cyclization reactions and coupling reactions. One common method involves the reaction of an appropriate bromopyrazole derivative with a cyclopropanemethanol precursor under specific conditions. The choice of synthetic pathway depends on the availability of starting materials and the desired regioselectivity.

The physical properties of 1-(4-Bromo-1H-Pyrazol-1-yl)Cyclopropylmethanol include a melting point of approximately 95°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound is also relatively stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

From an applications perspective, 1-(4-Bromo-1H-Pyrazol-1-yl)Cyclopropylmethanol has found utility in several areas. In catalysis, it has been used as a ligand in transition metal-catalyzed reactions, where its ability to coordinate with metal centers enhances reaction efficiency. Additionally, its role as an intermediate in the synthesis of more complex molecules has been well-documented in recent chemical literature.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(4-Bromo-1H-Pyrazol-1-yl)Cyclopropylmethanol. Density functional theory (DFT) calculations have revealed that the bromine atom significantly affects the electron distribution within the molecule, making it more susceptible to nucleophilic attack at specific positions. These findings have important implications for designing efficient synthetic routes and optimizing reaction conditions.

In conclusion, 1-(4-Bromo-1H-Pyrazol-1-yl)Cyclopropylmethanol is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as an important tool in modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.